N-(4,5-dihydrothiazol-2-yl)-3-((E)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-3-[(5E)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C19H19N3O2S3/c1-13(11-14-5-3-2-4-6-14)12-15-17(24)22(19(25)27-15)9-7-16(23)21-18-20-8-10-26-18/h2-6,11-12H,7-10H2,1H3,(H,20,21,23)/b13-11+,15-12+
• InChI Key: KHTKFGRNFUHYED-CEHLPYKYSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=NCCS3
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C/2\C(=O)N(C(=S)S2)CCC(=O)NC3=NCCS3
• Molecular Formula: C19H19N3O2S3
• Molecular Weight: 417.6 g/mol
• CAS No.: 468763-50-0

Description

N-(4,5-dihydrothiazol-2-yl)-3-((E)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide is a useful research compound. Its molecular formula is C19H19N3O2S3 and its molecular weight is 417.56. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Matrix Metalloproteinases (MMPs)

4-Thiazolidinone derivatives, similar to the compound , have been synthesized and evaluated for their ability to inhibit MMPs involved in tissue damage, inflammation, and oxidative processes. Particularly, these derivatives have shown potential in wound healing applications, with certain compounds inhibiting MMP-9 at nanomolar levels, suggesting a promising role in controlling tissue degradation and inflammation processes (Incerti et al., 2018).

Antimicrobial and Antifungal Applications

Compounds structurally related to N-(4,5-dihydrothiazol-2-yl)-3-((E)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide have been synthesized with a focus on their antibacterial and antifungal properties. Various derivatives have demonstrated significant antimicrobial activities, comparable to standard agents such as Ampicillin and Flucanazole, indicating their potential as antibacterial and antifungal agents (Zala et al., 2015).

Anticancer Activity

Several 4-thiazolidinone derivatives have been tested for their anticancer activities. Notably, compounds with benzothiazole moieties have demonstrated significant anticancer activity against a range of cancer cell lines, including leukemia, melanoma, lung, colon, and breast cancers. This highlights the potential of these derivatives in cancer therapy, with certain compounds showing promising activity and selectivity towards cancer cells (Havrylyuk et al., 2010).

Anti-inflammatory Applications

Compounds similar to the one have also been synthesized and assessed for their anti-inflammatory activity. Notably, some derivatives have shown significant anti-inflammatory effects, highlighting their potential application in treating inflammation-related conditions (Sunder et al., 2013).